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Cat. No.: B1471301 Get Quote

Comparative Toxicity of Cyhalodiamide: A Guide
for Researchers
An objective comparison of Cyhalodiamide's toxicity to target and non-target organisms,

supported by experimental data and detailed methodologies.

Cyhalodiamide is a diamide insecticide that has demonstrated high efficacy against several

key agricultural pests. Understanding its selective toxicity is crucial for its safe and effective use

in integrated pest management (IPM) programs. This guide provides a comparative analysis of

the toxicity of Cyhalodiamide to its intended targets and to non-target organisms, based on

available experimental data.

Executive Summary
Cyhalodiamide exhibits a high degree of toxicity to its target lepidopteran pests, primarily

through the disruption of their muscle function by acting as a ryanodine receptor inhibitor.[1]

While specific data for a broad range of non-target organisms is still emerging, available

information suggests a lower toxicity profile for mammals. This guide synthesizes current

knowledge, presents available quantitative toxicity data, and outlines the standard experimental

protocols for assessing insecticide toxicity.
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Data Presentation: Quantitative Toxicity of
Cyhalodiamide and Other Insecticides
The following tables summarize the available quantitative toxicity data for Cyhalodiamide and

other relevant insecticides. Data for other diamide insecticides are included as surrogates

where specific data for Cyhalodiamide on certain target pests is not readily available in the

public domain. It is important to note that these values can vary based on factors such as the

specific formulation, environmental conditions, and the life stage of the organism tested.

Table 1: Toxicity of Cyhalodiamide and Other Diamide Insecticides to Target Pests
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Insecticid
e

Target
Organism

Life
Stage

Exposure
Time

Toxicity
Metric

Value
(unit)

Referenc
e

Cyhalodia

mide

Bursaphele

nchus

xylophilus

(Pine

Wood

Nematode)

- 24 h LC50 0.019 mg/L [1]

Cyproflanili

de (a novel

meta-

diamide)

Cnaphalocr

ocis

medinalis

(Rice Leaf

Folder)

Larva - LC50 0.026 mg/L [2]

Cyproflanili

de (a novel

meta-

diamide)

Cnaphalocr

ocis

medinalis

(Rice Leaf

Folder)

Larva - LD50
0.122

ng/larva
[2]

Chlorantra

niliprole

Plutella

xylostella

(Diamondb

ack Moth)

3rd Instar

Larva
- LC50

0.048

mg/mL
[3]

Cyantranili

prole

Plutella

xylostella

(Diamondb

ack Moth)

3rd Instar

Larva
- LC50

0.007

mg/mL
[3]

Chlorantra

niliprole

Spodopter

a exigua

(Beet

Armyworm)

3rd Instar

Larva
- LC50

>139.92

g/L
[4]
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Emamectin

Benzoate

Spodopter

a exigua

(Beet

Armyworm)

- - LC50

1.5 - 51.7

fold

resistance

ratio

compared

to

susceptible

population

[5]

Table 2: Toxicity of Cyhalodiamide and Other Insecticides to Non-Target Organisms
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Insectici
de

Non-
Target
Organis
m

Species
Exposur
e Route

Exposur
e Time

Toxicity
Metric

Value
(unit)

Referen
ce

Cyhalodi

amide
Mammal

Rat

(female)
Oral - LD50

> 2,000

mg/kg

Cyhalodi

amide
Mammal

Rat

(male &

female)

Inhalatio

n
4 h LC50

2,000

mg/m³

Cyhalodi

amide
Mammal Rabbit Dermal 24 h LD50

> 2,000

mg/kg

Chlorantr

aniliprole

Beneficia

l Insect

Apis

mellifera

(Honeyb

ee)

Contact 48 h LD50
107.12 µ

g/bee
[6]

Chlorantr

aniliprole

Beneficia

l Insect

Apis

mellifera

(Honeyb

ee)

Oral 24 h LC50
0.026

mg/L
[6]

Various

Insecticid

es

Aquatic

Invertebr

ate

Daphnia

magna
- 48 h LC50

0.00053 -

0.037

mg/L

[7]

Malachite

Green

(as an

example

toxicant)

Fish

Oncorhy

nchus

mykiss

(Rainbow

Trout)

- 96 h LC50
0.83

mg/L
[8]

Mode of Action: Ryanodine Receptor Modulation
Cyhalodiamide, like other diamide insecticides, exerts its insecticidal effect by targeting the

ryanodine receptors (RyRs) in insect muscle cells. These receptors are ligand-gated calcium

channels that play a critical role in muscle contraction.
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Cyhalodiamide Ryanodine Receptor (RyR)
in Muscle Cell

Binds to and activates Sarcoplasmic Reticulum
(Calcium Store)

Opens Ca²⁺ channel
Cytosolic Ca²⁺

Uncontrolled release of Ca²⁺ Uncontrolled Muscle
Contraction & Paralysis

Leads to Insect Death

Click to download full resolution via product page

Figure 1. Simplified signaling pathway of Cyhalodiamide's mode of action.

As depicted in Figure 1, Cyhalodiamide binds to and activates the ryanodine receptors,

causing an uncontrolled release of calcium ions from the sarcoplasmic reticulum into the

cytoplasm of muscle cells. This sustained high level of intracellular calcium leads to continuous

muscle contraction, paralysis, and ultimately, the death of the insect. The selectivity of diamide

insecticides is attributed to the differences in the structure of ryanodine receptors between

insects and mammals.

Experimental Protocols
The toxicity data presented in this guide are typically generated following standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure the reproducibility and

comparability of results across different laboratories.

Acute Oral Toxicity (as per OECD Guideline 401/423)
This test determines the median lethal dose (LD50) of a substance when administered orally in

a single dose.
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Preparation

Administration

Observation

Data Analysis

Select healthy, young adult
rodents (e.g., rats)

Fast animals overnight

Prepare graded doses of
Cyhalodiamide in a vehicle

Administer a single oral dose
(gavage) to each animal group

Observe for mortality and clinical
signs of toxicity for 14 days

Record body weight

Perform gross necropsy on all animals

Calculate LD50 using
statistical methods (e.g., Probit analysis)

Click to download full resolution via product page

Figure 2. Experimental workflow for an acute oral toxicity study.
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Acute Dermal Toxicity (as per OECD Guideline 402)
This test evaluates the toxicity of a substance following a single, 24-hour dermal application.

Animal Selection and Preparation: Healthy young adult rabbits with intact skin are used. The

fur on the dorsal area is clipped 24 hours before the test.

Dose Application: The test substance is applied uniformly over a shaved area (at least 10%

of the body surface) and covered with a porous gauze dressing.

Exposure: The dressing is held in place for 24 hours.

Observation: After the exposure period, the dressing is removed, and the skin is cleaned.

Animals are observed for mortality and signs of toxicity for 14 days.

Data Analysis: The dermal LD50 is calculated.

Acute Inhalation Toxicity (as per OECD Guideline 403)
This study assesses the toxicity of an airborne substance.

Test Atmosphere Generation: A dynamic inhalation exposure system is used to generate a

stable concentration of the test substance in the air.

Exposure: Groups of rats are exposed to different concentrations for a standard duration,

typically 4 hours.

Observation: Animals are observed for mortality and toxic effects during and after exposure

for a period of 14 days.

Data Analysis: The median lethal concentration (LC50) is determined.

Aquatic Toxicity Testing
Daphnia sp.Acute Immobilisation Test (as per OECD Guideline 202): Young Daphnia magna

(<24 hours old) are exposed to a range of concentrations of the test substance for 48 hours.

The concentration that causes immobilization in 50% of the daphnids (EC50) is determined.
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Fish, Acute Toxicity Test (as per OECD Guideline 203): Fish, such as rainbow trout

(Oncorhynchus mykiss), are exposed to the test substance for 96 hours. The concentration

that is lethal to 50% of the fish (LC50) is calculated.

Avian Acute Oral Toxicity Test (as per OECD Guideline
223)
This test determines the acute oral toxicity of a substance to birds, such as the Japanese quail

(Coturnix japonica). A single oral dose is administered, and the birds are observed for 14 days

for mortality and signs of toxicity to determine the LD50.

Honeybee Acute Toxicity Tests (as per OECD Guidelines
213 & 214)

Acute Oral Toxicity (OECD 213): Adult worker honeybees are fed a sucrose solution

containing the test substance for a defined period.

Acute Contact Toxicity (OECD 214): The test substance is applied directly to the dorsal

thorax of adult worker honeybees.

In both tests, mortality is recorded at 24 and 48 hours (and can be extended to 96 hours) to

determine the oral and contact LD50 values, respectively.

Conclusion
Cyhalodiamide demonstrates high efficacy against its target lepidopteran pests, acting as a

potent ryanodine receptor inhibitor. The available mammalian toxicity data suggest a low order

of acute toxicity via oral, dermal, and inhalation routes. However, a comprehensive

understanding of its environmental safety profile requires further investigation into its effects on

a broader range of non-target organisms, particularly beneficial insects, aquatic life, and birds.

The standardized OECD protocols outlined in this guide provide the framework for generating

the necessary data to conduct a thorough comparative risk assessment. As more data

becomes available, a clearer picture of the selective toxicity of Cyhalodiamide will emerge,

further informing its role in sustainable agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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